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Compound of Interest

Compound Name: 2-(Nonylphenoxy)ethanol
CAS No.: 93-32-3
Cat. No.: B3431802

Get Quote

Executive Summary & Chemical Identity

2-(Nonylphenoxy)ethanol (CAS: 104-35-8), often abbreviated as NP1EO, is a non-ionic
surfactant belonging to the alkylphenol ethoxylate class. Unlike its longer-chain cousins used in
cell lysis buffers (e.g., NP-40, IGEPAL CA-630), NP1EO is a short-chain ethoxylate.

Critical Distinction: NP1EO is lipophilic (low Hydrophilic-Lipophilic Balance) and is frequently
studied as a toxic biodegradation metabolite of commercial detergents. It is significantly more
persistent and toxic to aquatic life than the parent polyethoxylates.[1][2]

Chemical Profile
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Property Specification

IUPAC Name 2-(4-nonylphenoxy)ethanol

Nonylphenol monoethoxylate; NP1EO; Ethylene
Common Synonyms
glycol nonylphenyl ether

CAS Number 104-35-8 (p-isomer); 27986-36-3 (generic)
Molecular Weight 264.4 g/mol
Physical State Viscous, colorless to pale yellow liquid

N Soluble in ethanol, acetone, chloroform;
Solubility . S
Insoluble/Dispersible in water

N Endocrine Disruptor (Estrogenic); Acute Aquatic
Critical Hazard o
Toxicity

Risk Assessment & Safety Protocols

Core Directive: Treat NP1EO as a "Zero-Discharge" chemical. Unlike common lab reagents,
the primary risk is not just immediate worker safety, but catastrophic environmental impact if
released down the drain.

Toxicology & Endocrine Disruption

NP1EO mimics 17

-estradiol. It binds to estrogen receptors, potentially causing feminization in aquatic vertebrates
and reproductive impairment in mammals.

» Worker Safety: High viscosity increases the risk of splashes. It is a severe eye irritant and
skin irritant.

o Permeation: NP1EO can penetrate standard latex gloves.

Personal Protective Equipment (PPE) Matrix
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PPE Category Standard Application Note

Latex is permeable to
Gloves Nitrile (Double-glove) nonylphenols. Change outer

glove every 30 mins.

Face shield required if

Eye Protection Chemical Splash Goggles )
handling volumes >50 mL.
Low vapor pressure, but
Respiratory Fume Hood aerosols are hazardous.

Always handle in a hood.

Storage & Stability Protocol

NP1EO is susceptible to oxidative degradation and can adsorb to certain plastics, altering
concentration in analytical standards.

Containment Materials

 Recommended: Borosilicate Glass (Amber).

» Prohibited: Low-Density Polyethylene (LDPE) or PVC. Nonylphenols can leach plasticizers
or adsorb to the container walls, compromising analytical accuracy (See EPA Method 537
guidelines for similar surfactant handling).

Environmental Conditions[1][5]

e Temperature: Store at +2°C to +8°C.

o Atmosphere: Hygroscopic. Store under an inert gas overlay (Nitrogen or Argon) if using as a
guantitative standard.

e Segregation: Keep away from strong oxidizing agents and acids.

Handling & Preparation: The "Viscosity Problem™

Challenge: NP1EO is viscous. Standard air-displacement pipettes (e.g., Gilson P200/P1000)
will under-deliver volume due to liquid retention in the tip and capillary resistance.
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Protocol A: Gravimetric Preparation (Gold Standard)

For analytical standards, never rely on volumetric pipetting.

Place a volumetric flask on an analytical balance (4-decimal precision).

Tare the flask.

Add NP1EO dropwise using a glass Pasteur pipette or positive displacement syringe.

Record exact mass (

)

Calculate concentration:

Protocol B: Reverse Pipetting (For Biological Assays)

If you must use a micropipette, use the Reverse Pipetting Technique to improve accuracy by
>15%.

Figure 1: Reverse pipetting workflow to compensate for NP1EO viscosity.

Disposal & Environmental Stewardship

WARNING: NP1EO is regulated under EU REACH Annex XVII and is subject to EPA
Significant New Use Rules (SNUR).

The "Down-the-Drain" Prohibition: Under no circumstances should NP1EO or solutions
containing it be poured down the sink. Conventional wastewater treatment plants (WWTP)
cannot fully degrade NP1EO; it settles in sludge and persists as a chronic aquatic toxin.

Disposal Decision Tree

Figure 2: Mandatory disposal workflow. Note that even trace amounts are recommended for
incineration due to bioaccumulation potential.
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Regulatory Compliance Checklist
o Labeling: Waste containers must be labeled "ENVIRONMENTALLY HAZARDOUS
SUBSTANCE, LIQUID, N.O.S. (Nonylphenol ethoxylate)."[1][2][3][4][5][6][7][8]

o Spill Cleanup: Do not wash spills with water. Adsorb with vermiculite or clay. Place in a
sealed hazardous waste drum.

o Glassware Cleaning: Rinse glassware with acetone or ethanol into the hazardous waste
container before washing with detergent in the sink.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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